Cas no 104575-26-0 (1H-Imidazole-1-ethanol,2,4-dimethyl-5-nitro-)

• Product Name: 1H-Imidazole-1-ethanol,2,4-dimethyl-5-nitro-
• CAS No: 104575-26-0
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 209593
• PubChem ID: 149328
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol,2,4-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,2,4-dimethyl-5-nitro-
• 2-(2,4-dimethyl-5-nitroimidazol-1-yl)ethanol
• 2,4-Dimethyl-5-nitro-1H-imidazole-1-ethanol
• 104575-26-0
• CHEMBL43242
• 1H-Imidazole-1-ethanol, 2,4-dimethyl-5-nitro-
• DTXSID50146568

• Inchi： 1S/C7H11N3O3/c1-5-7(10(12)13)9(3-4-11)6(2)8-5/h11H,3-4H2,1-2H3
• InChI Key： MBPPATMRTUBWEJ-UHFFFAOYSA-N
• SMILES： OCCN1C(C)=NC(C)=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.08013
• Monoisotopic Mass: 185.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.39
• Boiling Point: 402.9°Cat760mmHg
• Flash Point: 197.5°C
• Refractive Index: 1.597
• PSA: 81.19
• LogP: 0.92360